![molecular formula C18H15N3OS B4407946 3-{[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]methyl}benzonitrile](/img/structure/B4407946.png)
3-{[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]methyl}benzonitrile
Overview
Description
3-{[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]methyl}benzonitrile is a quinazoline derivative that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to exhibit significant biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-{[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]methyl}benzonitrile is not fully understood. However, it has been proposed that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that this compound may induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. This compound has been reported to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to exhibit anti-inflammatory and analgesic effects. Furthermore, this compound has been reported to exhibit antioxidant activity, which may be beneficial in the prevention of various diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-{[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]methyl}benzonitrile in lab experiments is its potential applications in cancer research. This compound has been found to exhibit significant activity against various types of cancer cells, which makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.
Future Directions
There are several future directions for the research on 3-{[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]methyl}benzonitrile. One of the directions is the development of new anticancer drugs based on this compound. Further studies are needed to determine the optimal dosage and potential side effects of this compound. Another direction is the investigation of the mechanism of action of this compound. Further studies are needed to determine the exact molecular targets of this compound and how it inhibits the growth and proliferation of cancer cells. Furthermore, the potential applications of this compound in the prevention and treatment of other diseases, such as inflammation and oxidative stress, should also be explored.
Scientific Research Applications
3-{[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]methyl}benzonitrile has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit significant activity against various types of cancer cells. It has been reported to inhibit the growth of breast cancer cells, lung cancer cells, and colon cancer cells. Furthermore, this compound has also been found to exhibit anti-inflammatory and analgesic effects.
properties
IUPAC Name |
3-[(3-ethyl-4-oxoquinazolin-2-yl)sulfanylmethyl]benzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3OS/c1-2-21-17(22)15-8-3-4-9-16(15)20-18(21)23-12-14-7-5-6-13(10-14)11-19/h3-10H,2,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQRYLDBWGFGSIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC=CC=C2N=C1SCC3=CC(=CC=C3)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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